3-[(2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)amino]-1-propanol

• IUPAC Name: 3-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)amino]propan-1-ol
• InChI: InChI=1S/C14H19N3OS/c1-9-16-13(15-7-4-8-18)12-10-5-2-3-6-11(10)19-14(12)17-9/h18H,2-8H2,1H3,(H,15,16,17)
• InChI Key: RFTMEZSYFQMZMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C2C3=C(CCCC3)SC2=N1)NCCCO
• Molecular Formula: C14H19N3OS
• Molecular Weight: 277.39 g/mol

Description

3-[(2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)amino]-1-propanol is a useful research compound. Its molecular formula is C14H19N3OS and its molecular weight is 277.39 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 277.12488341 g/mol and the complexity rating of the compound is 304. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antagonists for Osteoporosis Treatment

Compounds with structural similarities to the specified chemical have been identified as potent and selective antagonists of the αvβ3 receptor, showing promise for the prevention and treatment of osteoporosis. These compounds exhibit excellent in vitro profiles and significant pharmacokinetics across various species, indicating their potential for clinical development in osteoporosis treatment (Coleman et al., 2004).

Novel Heterocyclic Compound Synthesis

Researchers have developed methods for synthesizing derivatives of pyrido[4,3-d]pyrimidin-4(3H)-one, utilizing aza-Wittig reactions as a key step. These synthesized compounds, structurally related to the query chemical, have been characterized by various analytical techniques, indicating the versatility of synthetic approaches in accessing complex heterocyclic frameworks (Liu et al., 2006).

Biological Activity Screening

A study on 3-cyano-6,9-dimethyl-4-imino 2-methylthio 4H-pyrimido[2,1-b][1,3]benzothiazole and its derivatives demonstrated significant in-vitro anticancer activity against 60 human cancer cell lines. This research underscores the potential of such compounds in developing new anticancer agents (Waghmare et al., 2013).

Insecticidal and Antibacterial Potential

The synthesis of pyrimidine-linked pyrazole heterocyclic compounds under microwave irradiation and their subsequent evaluation for insecticidal and antibacterial properties highlight the application of such compounds in agricultural and pharmaceutical sectors. This research presents a novel approach to accessing bioactive heterocycles with potential utility in managing pests and bacterial infections (Deohate & Palaspagar, 2020).